Cas no 215874-86-5 (Alpha5IA)

• Product Name: Alpha5IA
• CAS No: 215874-86-5
• MF: C₁₇H₁₄N₈O₂
• MW: 362.345461368561
• MDL: MFCD09832717
• CID: 1056337
• Update Time: 2025-04-20

Alpha5IA Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methylisoxazol-3-yl)-6-[(1-methyl-1H-1,2,3-triazol-4-yl)methoxy][1,2,4]triazolo[3,4-a]phthalazine
• 5-methyl-3-[6-[(1-methyltriazol-4-yl)methoxy]-[1,2,4]triazolo[3,4-a]phthalazin-3-yl]-1,2-oxazole
• 3-(5-methylisoazol-3-yl)-6-[(1-methyl-1,2,3-triazol-4-yl)methyloxy]-1,2,4-triazolo[3,4-a]phthalazine
• 3-(5-methylisoxazol-3-yl)-6-[(1-methyl-1,2,3-triazol-4-yl)methyloxy]-1,2,4-triazolo[3,4-a]phthalazine
• A5IA
• inverted exclamation mark5IA
• Alpha5IA

• MDL： MFCD09832717
• Inchi： 1S/C17H14N8O2/c1-10-7-14(22-27-10)16-20-19-15-12-5-3-4-6-13(12)17(21-25(15)16)26-9-11-8-24(2)23-18-11/h3-8H,9H2,1-2H3
• InChI Key： NZMJFRXKGUCYNP-UHFFFAOYSA-N
• SMILES： O(CC1=CN(C)N=N1)C1C2C=CC=CC=2C2=NN=C(C3C=C(C)ON=3)N2N=1

Computed Properties

• Exact Mass: 362.12400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4

Experimental Properties

• Solubility: DMSO: >2mg/mL
• PSA: 109.05000
• LogP: 1.94840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines